21-chloro-6-dehydrodanazol
21-chloro-6-dehydrodanazol
Brand Name:
Vulcanchem
CAS No.:
121565-24-0
VCID:
VC0053525
InChI:
InChI=1S/C22H24ClNO2/c1-20-12-14-13-24-26-19(14)11-15(20)3-4-16-17(20)5-7-21(2)18(16)6-8-22(21,25)9-10-23/h3-4,11-13,16-19,25H,5-8H2,1-2H3/t16-,17+,18+,19?,20+,21+,22-/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#CCl)O)C=CC4=CC5C(=CC34C)C=NO5
Molecular Formula:
C22H24ClNO2
Molecular Weight:
369.9 g/mol
21-chloro-6-dehydrodanazol
CAS No.: 121565-24-0
Main Products
VCID: VC0053525
Molecular Formula: C22H24ClNO2
Molecular Weight: 369.9 g/mol
| CAS No. | 121565-24-0 |
|---|---|
| Product Name | 21-chloro-6-dehydrodanazol |
| Molecular Formula | C22H24ClNO2 |
| Molecular Weight | 369.9 g/mol |
| IUPAC Name | (1S,2S,13R,14S,17S,18S)-17-(2-chloroethynyl)-2,18-dimethyl-7-oxa-6-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-3,5,9,11-tetraen-17-ol |
| Standard InChI | InChI=1S/C22H24ClNO2/c1-20-12-14-13-24-26-19(14)11-15(20)3-4-16-17(20)5-7-21(2)18(16)6-8-22(21,25)9-10-23/h3-4,11-13,16-19,25H,5-8H2,1-2H3/t16-,17+,18+,19?,20+,21+,22-/m1/s1 |
| Standard InChIKey | AEPGMFBWGRGIPT-ZQVQXZBISA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#CCl)O)C=CC4=CC5C(=C[C@]34C)C=NO5 |
| SMILES | CC12CCC3C(C1CCC2(C#CCl)O)C=CC4=CC5C(=CC34C)C=NO5 |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#CCl)O)C=CC4=CC5C(=CC34C)C=NO5 |
| Synonyms | 21-chloro-6-dehydrodanazol |
| PubChem Compound | 3082987 |
| Last Modified | Nov 11 2021 |
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